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Compound of Interest

Compound Name: Disperse orange 62

Cat. No.: B12361856

For Immediate Release

[City, State] — [Date] — A comprehensive technical guide released today offers researchers,
scientists, and drug development professionals an in-depth look at the environmental fate and
persistence of the azo dye, Disperse Orange 62 (C.l. 11239). This whitepaper consolidates
available data on the dye's physicochemical properties and its behavior in the environment,
highlighting significant data gaps that present opportunities for future research.

Disperse Orange 62, a single azo class dye with the molecular formula C2sH21CI2Ns04 and a
molecular weight of 526.37 g/mol , is characterized by its dark orange appearance.[1] Despite
its industrial use, specific experimental data on its environmental persistence, including its
biodegradability, photodegradation, and hydrolysis, remain largely uncharacterized in publicly
accessible literature.

Physicochemical Properties: The Foundation of
Environmental Behavior

Understanding the fundamental physicochemical properties of a compound is paramount to
predicting its environmental distribution and persistence. For Disperse Orange 62, a complete
experimental dataset is not readily available. The table below summarizes the known
information and identifies critical data gaps.
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Property Value Data Source
Molecular Formula C25H21CI2N50a4 [1]

Molecular Weight 526.37 g/mol [1]

CAS Registry Number 58051-95-9 [1]
Appearance Orange grain [2]

Water Solubility Data not available

Vapor Pressure Data not available

Octanol-Water Partition )
o Data not available
Coefficient (Log Kow)

The lack of empirical data for water solubility and Log Kow is a significant impediment to
accurately modeling the environmental fate of Disperse Orange 62. The octanol-water
partition coefficient is a key parameter used to estimate the bioaccumulation potential of a
chemical.[1] For other disperse dyes, such as Disperse Orange 30, bioconcentration studies
have indicated a low potential for accumulation in fish.[3] However, the presence of two
chlorine atoms in the structure of Disperse Orange 62 could potentially influence its
bioaccumulation potential differently.

Environmental Fate: A Puzzle with Missing Pieces

The environmental journey of Disperse Orange 62 is governed by a series of processes that
determine its persistence and potential for exposure to ecosystems.

Biodegradation: The Microbial Gauntlet

Azo dyes are generally known to be recalcitrant to aerobic biodegradation.[4] The initial and
critical step in their breakdown is the reductive cleavage of the azo bond (-N=N-), which
typically occurs under anaerobic conditions.[5] This process leads to the formation of aromatic
amines, which may be further degraded under aerobic conditions.

For Disperse Orange 62, no specific studies detailing its biodegradation rates or half-life were
identified. However, research on other disperse dyes provides some insights. For instance, a
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study on Disperse Orange 3 demonstrated its complete mineralization within 24 hours by an
alkaliphilic bacterium, Pseudomonas DL17.[6][7] The degradation pathway involved the
formation of metabolites such as p-nitroaniline, p-phenylenediamine, acetanilide, and catechol,
with enzymes like azoreductase and nitroreductase playing a crucial role.[6]

Given the structure of Disperse Orange 62, which contains a d-chloro-nitroaniline moiety, its
biodegradation is expected to involve the reduction of the nitro group and the cleavage of the
azo bond. The resulting aromatic amines would be 2,6-dichloro-4-nitroaniline and a derivative
of 2-((2-cyanoethyl)(phenyl)amino)ethyl benzoate. The further degradation of these amines
would be a key determinant of the overall environmental impact.

Hypothetical Anaerobic Biodegradation Pathway of Disperse Orange 62

2,6-dichloro-p-phenylenediamine
Disperse Orange 62 Azo Bond Cleavage > Further Aerobic Degradation CO2, H20, etc.

Amino derivative of
2-((2-Cyanoethyl)(phenyl)amino)ethyl benzoate

Click to download full resolution via product page

Caption: Hypothetical anaerobic azo bond cleavage of Disperse Orange 62.

Photodegradation: The Influence of Light

The stability of dyes to light is a desirable characteristic for their application but can contribute
to their environmental persistence. Studies on other disperse dyes have shown that
photodegradation can occur, although the rates can be slow. For example, a study on various
commercial dyes indicated that insoluble pigment-type dyes, including disperse dyes, degrade
slower than water-soluble dyes, with a minimum of 80 days in natural sunlight required for
appreciable degradation.[8] The specific quantum yield and half-life for the photodegradation of
Disperse Orange 62 are not documented.

Hydrolysis: Stability in Water
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The ester group in the 2-((2-cyanoethyl)(phenyl)amino)ethyl benzoate portion of the Disperse
Orange 62 molecule could be susceptible to hydrolysis under certain pH conditions.[9] The rate
of hydrolysis would influence the persistence of the parent dye molecule in aquatic
environments. However, no experimental data on the hydrolysis rate constant for Disperse
Orange 62 or its benzoate ester component were found.

Experimental Protocols: A Blueprint for Future
Research

To address the existing data gaps, standardized experimental protocols are essential. The
following outlines general methodologies for assessing the key environmental fate parameters
of Disperse Orange 62.

Ready Biodegradability Testing (OECD 301)

Due to the expected low water solubility of Disperse Orange 62, a suitable method for poorly
soluble substances, such as the OECD 301F (Manometric Respirometry) or OECD 301B (CO2
Evolution) test, would be appropriate.[2][10][11]

Workflow for OECD 301F Ready Biodegradability Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Environmental Odyssey of Disperse
Orange 62: A Technical Deep Dive]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12361856#environmental-fate-and-persistence-of-
disperse-orange-62]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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